2,3-Dioctylnaphthalen-1-OL

• CAS No.: 61736-07-0
• Molecular Formula: C26H40O
• Molecular Weight: 368.6 g/mol
• IUPAC Name: 2,3-dioctylnaphthalen-1-ol
• InChI: InChI=1S/C26H40O/c1-3-5-7-9-11-13-17-22-21-23-18-15-16-20-25(23)26(27)24(22)19-14-12-10-8-6-4-2/h15-16,18,20-21,27H,3-14,17,19H2,1-2H3
• InChI Key: HBDPTXOJDPSAPB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC2=CC=CC=C2C(=C1CCCCCCCC)O

Description

2,3-Dioctylnaphthalen-1-OL is a naphthalene derivative substituted with two octyl chains at the 2- and 3-positions and a hydroxyl group at the 1-position. Its molecular formula is C₂₆H₄₀O, with a molecular weight of 368.6 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dioctylnaphthalen-1-OL typically involves multi-step organic reactions. One common method includes the Friedel-Crafts alkylation of naphthalene with octyl halides in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The resulting 2,3-dioctylnaphthalene is then subjected to hydroxylation using reagents like sodium hydroxide (NaOH) and hydrogen peroxide (H2O2) under controlled conditions to introduce the hydroxyl group at the 1 position.

Industrial Production Methods

Industrial production of 2,3-Dioctylnaphthalen-1-OL may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness, often utilizing continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2,3-Dioctylnaphthalen-1-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyl group can be substituted with other functional groups through reactions with halogenating agents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Common Reagents and Conditions

Oxidation: KMnO4 in an acidic medium or CrO3 in acetic acid.

Reduction: LiAlH4 in anhydrous ether.

Substitution: SOCl2 or PBr3 in the presence of a base like pyridine.

Major Products

Oxidation: 2,3-Dioctylnaphthalen-1-one or 2,3-Dioctylnaphthalen-1-al.

Reduction: 2,3-Dioctylnaphthalene.

Substitution: 2,3-Dioctylnaphthalen-1-chloride or 2,3-Dioctylnaphthalen-1-bromide.

Scientific Research Applications

2,3-Dioctylnaphthalen-1-OL has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals, polymers, and as an additive in lubricants and coatings.

Mechanism of Action

The mechanism of action of 2,3-Dioctylnaphthalen-1-OL involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the compound’s hydrophobic octyl chains allow it to interact with lipid membranes, potentially affecting membrane fluidity and permeability.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares 2,3-Dioctylnaphthalen-1-OL with two related compounds: 2,3-Dihydroxynaphthalene (a chelating ligand) and 3,7-Dimethyl-2,6-octadien-1-ol (a fragrance/alcohol compound).

Property	2,3-Dioctylnaphthalen-1-OL	2,3-Dihydroxynaphthalene	3,7-Dimethyl-2,6-octadien-1-ol
Molecular Formula	C₂₆H₄₀O	C₁₀H₈O₂	C₁₀H₁₈O
Molecular Weight	368.6 g/mol	160.17 g/mol	154.25 g/mol
Functional Groups	Hydroxyl, alkyl chains	Two hydroxyl groups	Alcohol, conjugated diene
Solubility	Likely hydrophobic	Water-soluble (polar)	Soluble in organic solvents
Applications	Hypothesized: surfactants, stabilizers	Analytical chelation	Fragrances, cosmetics

Research Findings and Gaps

• Chelation Capacity: While 2,3-Dihydroxynaphthalene forms stable complexes with metals like Fe³⁺ and Cu²⁺ due to its O-O' donor sites , the octyl chains in 2,3-Dioctylnaphthalen-1-OL likely hinder chelation. This trade-off between solubility and functionality highlights the need for tailored substituents in ligand design.
• Synthetic Challenges : Introducing two octyl groups onto naphthalene requires precise regioselective alkylation, a process less documented compared to the synthesis of simpler analogs like 3,7-Dimethyl-2,6-octadien-1-ol.